N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C25H19ClN4O3S/c1-15-10-18(26)12-20-23(15)28-25(34-20)29(14-16-4-3-9-27-13-16)24(33)17-5-2-6-19(11-17)30-21(31)7-8-22(30)32/h2-6,9-13H,7-8,14H2,1H3
• InChI Key: WKDWBHSVCCUSLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)N(CC3=CN=CC=C3)C(=O)C4=CC(=CC=C4)N5C(=O)CCC5=O)Cl
• Molecular Formula: C25H19ClN4O3S
• Molecular Weight: 491.0 g/mol

Description

N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C25H19ClN4O3S and its molecular weight is 490.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis of related compounds through various chemical reactions. For instance, Bobeldijk et al. (1990) discuss a high-yield synthesis method for precursors to radiopharmaceuticals, highlighting the compound's relevance in the preparation of diagnostic agents (M. Bobeldijk et al., 1990). Similarly, studies on the synthesis of derivatives, such as those by Xiu-lan (2009), provide insights into the chemical properties and potential applications of related thiazole compounds in medicinal chemistry (Z. Xiu-lan, 2009).

Environmental Remediation

The compound's structural analogs have been studied for environmental applications. Zargoosh et al. (2015) synthesized a novel magnetic nanoadsorbent for the removal of heavy metals from industrial wastes, demonstrating the environmental potential of thiazole derivatives (Kiomars Zargoosh et al., 2015).

Biological Evaluation

Further research into related benzamide derivatives has shown significant biological activity. For example, the discovery and evaluation of N-cyclopropyl-2,4-difluoro-5-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamide as a selective inhibitor of vascular endothelial growth factor receptor-2 underline the therapeutic potential of similar compounds in oncology (R. Borzilleri et al., 2006).

Antimicrobial Activity

The synthesis and biological evaluation of derivatives for antimicrobial properties have been a focal point of research, as demonstrated by Song et al. (2017), who designed and assessed 1,3,4-oxadiazole thioether derivatives for their effectiveness against Xanthomonas oryzae pv. oryzae, showcasing the antimicrobial potential of these compounds (Xianpeng Song et al., 2017).